Cas no 50654-94-9 ((tert-Butoxycarbonyl)-D-histidine)

(tert-Butoxycarbonyl)-D-histidine is a protected derivative of D-histidine, featuring a Boc (tert-butoxycarbonyl) group that enhances stability and selectivity during peptide synthesis. The Boc group serves as an effective amine-protecting moiety, preventing unwanted side reactions while enabling controlled deprotection under mild acidic conditions. This compound is particularly valuable in asymmetric synthesis and the preparation of chiral peptides, where the D-configuration of histidine is required. Its high purity and consistent performance make it suitable for pharmaceutical research, solid-phase peptide synthesis (SPPS), and other applications requiring precise stereochemical control. The Boc protection also improves solubility in organic solvents, facilitating handling in non-aqueous environments.
(tert-Butoxycarbonyl)-D-histidine structure
50654-94-9 structure
Product Name:(tert-Butoxycarbonyl)-D-histidine
CAS No:50654-94-9
MF:C11H17N3O4
MW:255.270382642746
MDL:MFCD00037851
CID:89586
PubChem ID:57647314
Update Time:2025-06-08

(tert-Butoxycarbonyl)-D-histidine Chemical and Physical Properties

Names and Identifiers

    • Boc-D-histidine
    • N(Alpha)-Boc-D-Histidine
    • (R)-2-((tert-Butoxycarbonyl)amino)-3-(1H-imidazol-4-yl)propanoic acid
    • 2-[(tert-Butoxycarbonyl)amino]-3-(1H-imidazol-4-yl)propanoic acid
    • Boc-D-His-OH
    • Nalpha-BOC-D-Histidine
    • Nα-Boc-D-histidine
    • Boc-D-histidine acid
    • N(a)-Boc-D-histidine
    • N-(tert-Butoxycarbonyl)-D-histidine
    • N-α-Boc-D-histidine
    • (R)-2-((tert-Butoxycarbonyl)amino)-3-(1H-imidazol-4-yl)propionic acid
    • N-Alpha-boc-D-histidine
    • D-Histidine, N-[(1,1-dimethylethoxy)carbonyl]-
    • N-Boc-D-histidine
    • N
    • A-Boc-D-histidine
    • BocD-His-OH
    • N-
    • N-A-BOC-D-HISTIDINE
    • N-t-butoxycarbonyl-(D)-histidine
    • (tert-Butoxycarbonyl)-D-histidine
    • AYMLQYFMYHISQO-MRVPVSSYSA-N
    • (2R)-3-(1H-imidazol-5-y
    • (R)-2-(TERT-BUTOXYCARBONYLAMINO)-3-(1H-IMIDAZOL-4-YL)PROPANOIC ACID
    • N-ALPHA-T-BUTYLOXYCARBONYL-D-HISTIDINE
    • N?-Boc-D-Histidine
    • AS-72597
    • Boc-D-His-OH, >=98.0% (TLC)
    • AKOS015924147
    • 50654-94-9
    • Q-101818
    • B6057
    • (2R)-3-(1H-imidazol-5-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
    • AM81804
    • MFCD00037851
    • (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(1H-imidazol-4-yl)propanoic acid
    • HY-W052246
    • CS-0045025
    • EN300-761364
    • AKOS016842900
    • SCHEMBL1133305
    • Boc-D-His-OH N-(tert-butoxycarbonyl)histidine
    • (2R)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-(1H-IMIDAZOL-4-YL)PROPANOIC ACID
    • N-[(1,1-Dimethylethoxy)carbonyl]-D-histidine;
    • Na-Boc-D-histidine
    • MDL: MFCD00037851
    • Inchi: 1S/C11H17N3O4/c1-11(2,3)18-10(17)14-8(9(15)16)4-7-5-12-6-13-7/h5-6,8H,4H2,1-3H3,(H,12,13)(H,14,17)(H,15,16)/t8-/m1/s1
    • InChI Key: AYMLQYFMYHISQO-MRVPVSSYSA-N
    • SMILES: O(C(N[C@@H](C(=O)O)CC1=CN=CN1)=O)C(C)(C)C
    • BRN: 4196575

Computed Properties

  • Exact Mass: 255.12200
  • Monoisotopic Mass: 255.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 0.7
  • Topological Polar Surface Area: 104

Experimental Properties

  • Color/Form: powder
  • Density: 1.275
  • Melting Point: 193-197 °C
  • Boiling Point: 522.2℃/760mmHg
  • Flash Point: 269.6 °C
  • Refractive Index: 1.5700 (estimate)
  • PSA: 104.31000
  • LogP: 1.32100
  • Solubility: Not determined

(tert-Butoxycarbonyl)-D-histidine Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S24/25
  • HazardClass:IRRITANT
  • Storage Condition:Store at 0-5 ° C

(tert-Butoxycarbonyl)-D-histidine Customs Data

  • HS CODE:2933290090
  • Customs Data:

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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(tert-Butoxycarbonyl)-D-histidine Suppliers

Amadis Chemical Company Limited
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(CAS:50654-94-9)(tert-Butoxycarbonyl)-D-histidine
Order Number:A828226
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:27
Price ($):226.0/629.0
Email:sales@amadischem.com

Additional information on (tert-Butoxycarbonyl)-D-histidine

Introduction to (tert-Butoxycarbonyl)-D-histidine (CAS No. 50654-94-9)

(tert-Butoxycarbonyl)-D-histidine (CAS No. 50654-94-9) is a crucial compound in the field of chemical and pharmaceutical research. This amino acid derivative, commonly known as Boc-D-His, plays a significant role in various biochemical and medicinal applications due to its unique properties and versatile functionality.

The structure of (tert-Butoxycarbonyl)-D-histidine consists of a D-histidine residue with a tert-butoxycarbonyl (Boc) protecting group attached to the amino group. The Boc group is widely used in peptide synthesis to prevent premature reactions and ensure the correct sequence formation. This protecting group can be selectively removed under mild acidic conditions, making it an ideal choice for stepwise peptide synthesis.

Recent advancements in the field of medicinal chemistry have highlighted the importance of (tert-Butoxycarbonyl)-D-histidine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that Boc-D-His can be effectively used as a building block in the synthesis of peptides with enhanced biological activity. These peptides have shown promising results in targeting specific receptors and pathways involved in various diseases, including cancer and neurodegenerative disorders.

In addition to its role in peptide synthesis, (tert-Butoxycarbonyl)-D-histidine has been explored for its potential in drug delivery systems. Research conducted by a team at the University of California, San Francisco, revealed that Boc-D-His can be incorporated into nanocarriers to improve the stability and bioavailability of therapeutic molecules. This approach has shown significant improvements in drug efficacy and reduced side effects, making it a valuable tool in modern drug design.

The physicochemical properties of (tert-Butoxycarbonyl)-D-histidine are also noteworthy. It is a white crystalline solid with a molecular weight of 273.31 g/mol. The compound is soluble in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and analytical techniques. Its stability under different conditions makes it suitable for long-term storage and transportation.

From a safety perspective, (tert-Butoxycarbonyl)-D-histidine is generally considered safe for laboratory use when proper handling protocols are followed. However, it is important to note that like any chemical compound, it should be handled with care to avoid inhalation, ingestion, or skin contact. Safety data sheets (SDS) should be consulted for detailed information on handling, storage, and disposal procedures.

In conclusion, (tert-Butoxycarbonyl)-D-histidine (CAS No. 50654-94-9) is a versatile and important compound with wide-ranging applications in chemical and pharmaceutical research. Its role in peptide synthesis, drug development, and drug delivery systems underscores its significance in advancing medical treatments and therapies. As research continues to evolve, the potential uses of Boc-D-His are likely to expand, further solidifying its position as a key player in the field.

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(CAS:50654-94-9)(tert-Butoxycarbonyl)-D-histidine
A828226
Purity:99%/99%
Quantity:25g/100g
Price ($):226.0/629.0
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